Cas no 1171489-65-8 (2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride)

• Product Name: 2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride
• CAS No: 1171489-65-8
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• CID: 5054870
• Update Time: 2025-06-18

2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetic acid hydrochloride
• (3,5-dimethyl-1H-pyrazol-1-yl)acetic acid hydrochloride
• NE61871
• 2-(3,5-dimethylpyrazol-1-yl)acetic acid;hydrochloride
• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride

• Inchi： 1S/C7H10N2O2.ClH/c1-5-3-6(2)9(8-5)4-7(10)11;/h3H,4H2,1-2H3,(H,10,11);1H
• InChI Key： MFUUWMMNHDRDJQ-UHFFFAOYSA-N
• SMILES： Cl.OC(CN1C(C)=CC(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride

2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride (CAS No. 1171489-65-8): An Overview

2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride (CAS No. 1171489-65-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMAPA-HCl, is a derivative of pyrazole and has garnered attention for its potential therapeutic properties and role in the development of novel drugs.

The chemical structure of 2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride consists of a pyrazole ring substituted with two methyl groups at the 3 and 5 positions, and an acetic acid moiety attached to the 1-position. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations.

Recent studies have highlighted the pharmacological activities of this compound. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride has been investigated for its potential as an antioxidant. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The pharmacokinetic profile of 2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride has also been studied extensively. Research indicates that it has good oral bioavailability and a favorable half-life, which are crucial factors for its use in drug development. These properties make it an attractive lead compound for further optimization and clinical evaluation.

Clinical trials involving 2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride are currently underway to assess its safety and efficacy in treating various conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that 2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride has the potential to become a valuable therapeutic agent in the future.

The synthesis of 2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride involves several steps, including the formation of the pyrazole ring and subsequent functionalization with the acetic acid group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the condensation of hydrazine with an appropriate ketone followed by acetylation to introduce the acetic acid moiety.

The safety profile of 2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride is an important consideration for its use in pharmaceutical applications. Toxicity studies have shown that it has a low toxicity profile at therapeutic doses. However, as with any new chemical entity, thorough safety assessments are necessary to ensure its safe use in humans.

In conclusion, 2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetic Acid Hydrochloride (CAS No. 1171489-65-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, analgesic, and antioxidant properties make it a valuable lead compound for further development. Ongoing clinical trials will provide more insights into its safety and efficacy, paving the way for its potential use as a therapeutic agent in various medical conditions.